Cas no 140404-60-0 (Carbamic acid, (cyanoacetyl)(4-methylphenyl)-, ethyl ester)

• Product name: Carbamic acid, (cyanoacetyl)(4-methylphenyl)-, ethyl ester
• CAS No: 140404-60-0
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1291679

Carbamic acid, (cyanoacetyl)(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cyanoacetyl)(4-methylphenyl)-, ethyl ester
• Carbamic acid, (cyanoacetyl)(4-methylphenyl)-, ethyl ester (9CI)

• Inchi： 1S/C13H14N2O3/c1-3-18-13(17)15(12(16)8-9-14)11-6-4-10(2)5-7-11/h4-7H,3,8H2,1-2H3
• InChI Key： QJZWJDKKGOBFRZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)N(C(CC#N)=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 246.10052

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 393.2±52.0 °C(Predicted)
• PSA: 70.4
• pka: -4.49±0.10(Predicted)